Cas no 127251-32-5 (2-Dodecenoic acid, 12-phenyl-, (E)-)
127251-32-5 structure
Product Name:2-Dodecenoic acid, 12-phenyl-, (E)-
CAS No:127251-32-5
MF:C18H26O2
MW:274.397845745087
CID:1221339
Update Time:2024-08-03
2-Dodecenoic acid, 12-phenyl-, (E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Dodecenoic acid, 12-phenyl-, (E)-
- 2-Dodecenoic acid, 12-phenyl-, (E)- (9CI)
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- Inchi: 1S/C18H26O2/c19-18(20)16-12-7-5-3-1-2-4-6-9-13-17-14-10-8-11-15-17/h8,10-12,14-16H,1-7,9,13H2,(H,19,20)/b16-12+
- InChI Key: ZWWRMKLLSFEVHP-FOWTUZBSSA-N
- SMILES: C(O)(=O)/C=C/CCCCCCCCCC1=CC=CC=C1
Computed Properties
- Exact Mass: 274.19338
Experimental Properties
- Density: 0.995±0.06 g/cm3(Predicted)
- Melting Point: 40 °C
- Boiling Point: 420.5±14.0 °C(Predicted)
- PSA: 37.3
- pka: 4.79±0.10(Predicted)
2-Dodecenoic acid, 12-phenyl-, (E)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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